BENGHE Foundational & Exploratory

Check Availability & Pricing

(4-Methylpyridin-3-yl)methanamine
dihydrochloride physical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

(4-Methylpyridin-3-
Compound Name:
yl)methanamine dihydrochloride

Cat. No.: B6337691

An In-depth Technical Guide to the Physical Properties of (4-Methylpyridin-3-yl)methanamine
Dihydrochloride

Authored by: Gemini, Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of the core physical properties of (4-
Methylpyridin-3-yl)methanamine dihydrochloride, a key building block in modern medicinal
chemistry and organic synthesis. Designed for researchers, scientists, and drug development
professionals, this document moves beyond a simple data sheet to offer in-depth procedural
insights and the scientific rationale behind the experimental determination of these properties.
We will explore the compound's fundamental identifiers, detailed methodologies for
characterizing its melting point and solubility, and an analysis of its expected spectroscopic
features. The protocols described herein are designed to be self-validating, ensuring the
generation of reliable and reproducible data critical for advancing pharmaceutical research.

Compound Identification and Core Properties

(4-Methylpyridin-3-yl)methanamine dihydrochloride is a stable, crystalline salt form of the
parent amine, (4-Methylpyridin-3-yl)methanamine. The conversion to a dihydrochloride salt
significantly enhances the compound's stability and handling characteristics, making it suitable
for various applications in research and development.[1] It is widely utilized in the synthesis of
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more complex organic molecules and serves as a valuable intermediate for pharmaceutical
research.[1]

The fundamental identifiers and physical properties are summarized below.

Property Value Source
CAS Number 56635-11-1 [2]
Molecular Formula C7H12CI2Nz2 [1][2]
Molecular Weight 195.09 g/mol [1112]
Canonical SMILES CC1=C(C=NC=C1l)CN.Cl.CI [1]
White to off-white solid Assumed based on common
Appearance ) ]
(Typical) amine salts

N Store in a cool, dry place
Storage Conditions ] [1][2]
under an inert atmosphere.

Experimental Characterization: Methodologies and

Scientific Rationale
Melting Point Determination: A Critical Purity Indicator

The melting point of a crystalline solid is a fundamental physical property that serves as a
primary indicator of its purity. For a pure compound, the melting range is typically sharp, often
within a 0.5-1.0°C range. The presence of impurities disrupts the crystal lattice, leading to a
depression of the melting point and a broadening of the melting range.[3][4] Therefore, the
accurate determination of the melting point is a self-validating method for assessing sample

purity.

This protocol outlines the standard method for determining the melting point range using a
digital melting point apparatus, a technique widely adopted in pharmaceutical quality control.[5]

Step-by-Step Methodology:
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Sample Preparation: Place a small amount of dry (4-Methylpyridin-3-yl)methanamine
dihydrochloride powder onto a clean, dry surface. Gently tap the open end of a capillary
tube into the powder to collect a small amount of the sample.

Sample Packing: Invert the capillary tube and tap its sealed bottom on a hard surface to
tightly pack the solid into a column approximately 2.5-3.5 mm high.[5] This ensures uniform
heat transfer.

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid
heating run (e.g., 10-20°C/minute ramp rate) to get a preliminary estimate.[4]

Accurate Determination: Allow the apparatus to cool to at least 20°C below the estimated
melting point. Insert a new sample and set the heating rate to a slow ramp, typically 1-2°C
per minute.[5] A slow heating rate is critical to allow the system to remain in thermal
equilibrium, ensuring an accurate reading.

Data Recording: Record two temperatures:

o Ti1 (Onset): The temperature at which the first drop of liquid appears.

o Tz (Clear Point): The temperature at which the entire sample becomes a clear liquid.[5]

Reporting: The melting point is reported as the range T1 - T2. For a pure sample, this range
should be narrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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